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Compound of Interest

Compound Name: TDI-11055

Cat. No.: B12363261 Get Quote

Essential Safety and Handling Guide for TDI-
11055
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling TDI-11055. Adherence to these procedures is vital

for ensuring laboratory safety and proper experimental conduct.

Personal Protective Equipment (PPE)
When handling TDI-11055, the following personal protective equipment is mandatory to

minimize exposure and ensure personal safety.

PPE Category Specification

Eye Protection Safety goggles with side-shields

Hand Protection Protective gloves (e.g., nitrile)

Body Protection Impervious clothing (e.g., lab coat)

Respiratory Protection
Suitable respirator (use in a well-ventilated area

or under a fume hood)

Data sourced from the TDI-11055 Safety Data Sheet.[1]
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Operational Plan: Handling and Storage
Proper handling and storage are critical to maintaining the integrity of TDI-11055 and ensuring

a safe laboratory environment.

Handling:

Avoid inhalation of dust or aerosols.[1]

Prevent contact with eyes and skin.[1]

All handling should be conducted in a well-ventilated area, preferably within a chemical fume

hood.[1]

Storage:

Keep the container tightly sealed.[1]

Store in a cool, well-ventilated area.[1]

Protect from direct sunlight and sources of ignition.[1]

For short-term storage (less than 2 weeks), room temperature is acceptable.[1]

Recommended long-term storage for the solid powder is -20°C for up to 12 months and 4°C

for up to 6 months.[2]

Solutions in solvent should be stored at -80°C for up to 6 months or -20°C for up to 6

months.[2]

Emergency Procedures: First Aid
In the event of accidental exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with large amounts of

water, separating eyelids with fingers. Remove

contact lenses if present. Promptly seek medical

attention.[1]

Skin Contact

Rinse skin thoroughly with large amounts of

water. Remove contaminated clothing and

shoes. Seek medical attention.[1]

Inhalation

Relocate the individual to fresh air. If breathing

is difficult, administer cardiopulmonary

resuscitation (CPR), avoiding mouth-to-mouth

resuscitation.[1]

Ingestion If swallowed, treat symptomatically.[1]

Disposal Plan
While the Safety Data Sheet for TDI-11055 does not classify it as a hazardous substance, it is

imperative to handle its disposal with care to prevent environmental contamination.

Disposal Guidelines:

Prevent the product from entering drains, water courses, or the soil.[1]

Dispose of the compound and any contaminated materials in accordance with local, state,

and federal regulations for chemical waste.

Consult with your institution's environmental health and safety (EHS) department for specific

disposal protocols.

Experimental Protocol: In Vitro Cell Viability Assay
The following is a representative protocol for assessing the effect of TDI-11055 on the viability

of acute myeloid leukemia (AML) cell lines.

Methodology:
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Cell Seeding: Plate human leukemia cell lines (e.g., MV4;11) in 96-well plates at an

appropriate density.

Compound Treatment: Treat the cells with a serial dilution of TDI-11055 or a vehicle control

(e.g., DMSO).

Incubation: Incubate the plates for a specified period (e.g., 8 days).

Viability Assessment: Measure cell viability using a standard method, such as a resazurin-

based assay or CellTiter-Glo.

Data Analysis: Generate dose-response curves and calculate the half-maximal inhibitory

concentration (IC50) to determine the potency of TDI-11055.

TDI-11055 Handling Workflow
The following diagram illustrates the standard operational workflow for handling TDI-11055 in a

laboratory setting.
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Caption: Standard workflow for handling TDI-11055.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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